Cas no 163514-19-0 (3,24-Diepibrassinolide)

• Product Name: 3,24-Diepibrassinolide
• CAS No: 163514-19-0
• MF: C₂₈H₄₈O₆
• MW: 480.677129745483
• CID: 1062731
• Update Time: 2023-11-19

3,24-Diepibrassinolide Chemical and Physical Properties

Names and Identifiers

• 3,24-Diepibrassinolide
• CID 131637353
• 6H-Benz[c]indeno[5,4-e]oxepin-6-one, 1-[(1S,2R,3R,4R)-2,3-dihydroxy-1,4,5-trimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-, (1R,3aS,3bS,6aS,8R,9R,10aR,10bS,12aS)- (9CI)

• Inchi： 1S/C28H48O6/c1-14(2)15(3)24(31)25(32)16(4)18-7-8-19-17-13-34-26(33)21-11-22(29)23(30)12-28(21,6)20(17)9-10-27(18,19)5/h14-25,29-32H,7-13H2,1-6H3/t15-,16+,17+,18-,19+,20+,21?,22-,23-,24-,25-,27-,28-/m1/s1
• InChI Key： IXVMHGVQKLDRKH-HESLLCPUSA-N
• SMILES： O1C(C2C[C@H]([C@@H](C[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)[C@H]([C@@H]([C@H](C)C(C)C)O)O)CC[C@H]3[C@@H]2C1)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 755
• Topological Polar Surface Area: 107

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 633.7±55.0 °C(Predicted)
• pka: 14.27±0.70(Predicted)